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Compound of Interest

Compound Name: 3,5-Difluorobenzaldehyde

Cat. No.: B1330607 Get Quote

This technical guide provides a comprehensive overview of 3,5-Difluorobenzaldehyde, a key

aromatic aldehyde utilized in organic synthesis and pharmaceutical development.[1] It is

intended for researchers, scientists, and professionals in drug development, offering detailed

information on its chemical properties, synthesis protocols, and safety considerations.

Core Properties and Identifiers
3,5-Difluorobenzaldehyde is a fluorinated aromatic compound recognized for its role as a

versatile building block in the synthesis of complex molecules.[1][2][3] The presence of two

fluorine atoms on the benzene ring significantly influences its reactivity and makes it a valuable

intermediate in medicinal chemistry and the creation of specialty chemicals.[1]

The quantitative properties of 3,5-Difluorobenzaldehyde are summarized in the table below

for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₇H₄F₂O [4][5]

Linear Formula F₂C₆H₃CHO

Molecular Weight 142.10 g/mol [4]

Exact Mass 142.02302107 Da [4]

CAS Number 32085-88-4 [4][5]

Physical State

White to light yellow

powder/lumps or colorless

liquid.[1]

[1][6]

Melting Point 25 °C [1]

Density 1.296 g/mL at 20 °C [7]

Refractive Index n20/D 1.493 [7]

Flash Point 56 °C / 132.8 °F [6]

IUPAC Name 3,5-difluorobenzaldehyde [4]

InChI Key
ASOFZHSTJHGQDT-

UHFFFAOYSA-N
[4][8]

SMILES C1=C(C=C(C=C1F)F)C=O [4]

Synthesis and Experimental Protocols
Several synthetic routes for the preparation of 3,5-Difluorobenzaldehyde have been

documented. The choice of method often depends on the available starting materials, desired

scale, and required purity.

This common method involves the formation of a Grignard reagent from a

difluorobromobenzene precursor, followed by formylation.

Detailed Methodology:

Magnesium turnings (28 g) are suspended in 60 ml of tetrahydrofuran (THF).[8]
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A solution of 3,5-difluoro-1-bromobenzene (200 g) in 800 ml of THF is added dropwise at a

rate that maintains a gentle reflux, forming the Grignard reagent (3,5-

difluorophenylmagnesium bromide).[8][9]

After the addition is complete, the mixture is stirred at room temperature for an additional

hour.[8]

N,N-dimethylformamide (DMF) (91 g) is then added dropwise to the reaction mixture.[8]

The mixture is stirred for another hour at room temperature.[8]

To work up the reaction, 1,000 ml of 10% hydrochloric acid is added, and the mixture is

stirred for one hour.[8]

The product is extracted with 1,000 ml of ethyl acetate.[8]

The organic layer is washed twice with saturated brine and dried with anhydrous sodium

sulfate.[8]

The solvent is evaporated to yield 3,5-difluorobenzaldehyde.[8]

This method utilizes a nitrile precursor and a reducing agent.

Detailed Methodology:

A mixture of 3,5-difluorobenzonitrile (0.108 mol) and Raney alloy (15 g) is prepared in 90%

formic acid (150 ml).[5]

The mixture is refluxed for 2 hours.[5]

The reaction is filtered while hot, and the filter cake is washed with water and then hexane.

[5]

The filtrate is extracted three times with hexane.[5]

The combined hexane extracts are washed with water and dried over sodium sulfate.[5]

Concentration of the solution yields the final product as a yellow oil.[5]
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A more industrial approach involves the continuous oxidation of 3,5-difluorotoluene in a tubular

reactor.

Detailed Methodology:

The reaction uses 3,5-difluorotoluene as the raw material, hydrogen peroxide as the

oxidant, and acetic acid as the solvent.[10]

A catalyst consisting of one or several metal ion complexes of cobalt, molybdenum, and

bromine is employed.[10]

The process is carried out continuously in a tubular reactor under mild conditions.[10] This

method is noted for its short reaction time, high raw material utilization, and enhanced

safety and stability due to continuous operation.[10]

Applications in Research and Development
3,5-Difluorobenzaldehyde is a crucial raw material for synthesizing fine chemicals, including

dyes, pesticides, and pharmaceutical intermediates.[1][10] The fluorine substituents are known

to enhance the efficacy, metabolic stability, and bioavailability of drug molecules, making this

compound a valuable starting point for drug discovery programs.[2]

Visualization of Synthesis Workflow
The following diagram illustrates the logical flow of the Grignard reaction protocol for

synthesizing 3,5-Difluorobenzaldehyde.
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Start Materials:
- 3,5-Difluoro-1-bromobenzene

- Magnesium Turnings
- THF

Grignard Reagent Formation
(3,5-Difluorophenylmagnesium Bromide)

Reflux in THF

Formylation with DMF

Add DMF

Acidic Workup
(10% HCl)

Quench Reaction

Extraction with
Ethyl Acetate

Washing & Drying

Wash with Brine,
Dry with Na₂SO₄

Final Product:
3,5-Difluorobenzaldehyde

Evaporate Solvent

Click to download full resolution via product page

Caption: Workflow for 3,5-Difluorobenzaldehyde synthesis via Grignard reaction.
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Safety and Handling
3,5-Difluorobenzaldehyde is classified as a flammable liquid and vapor that causes skin and

serious eye irritation.[4][6] It may also cause respiratory irritation.[4][6]

Handling: Use in a well-ventilated area, preferably outdoors or in a fume hood.[6][11] Keep

away from heat, sparks, open flames, and hot surfaces.[6] All equipment should be grounded

to prevent static discharge.[6][12] Use non-sparking tools.[6] Avoid breathing mist, vapors, or

spray.[6]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection (chemical safety goggles).[6][13]

Storage: Store in a cool, dry, and well-ventilated place.[6][12] Keep the container tightly

closed, preferably under an inert atmosphere like nitrogen.[6]

First Aid:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek medical attention if irritation persists.[6]

Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower. If skin

irritation occurs, get medical advice.[6]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[6]

Fire Fighting: Use CO₂, dry chemical, or foam for extinction.[6] Vapors may form explosive

mixtures with air and can travel to an ignition source and flash back.[6]

Disposal: Dispose of contents and container to an approved waste disposal plant.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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